Cas no 52673-86-6 (3-amino-6-chloro-benzothiophene-2-carbonitrile)

3-amino-6-chloro-benzothiophene-2-carbonitrile structure
52673-86-6 structure
Product Name:3-amino-6-chloro-benzothiophene-2-carbonitrile
CAS No:52673-86-6
MF:C9H5ClN2S
MW:208.667399168015
CID:1578537
Update Time:2024-08-24

3-amino-6-chloro-benzothiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-amino-6-chloro-benzothiophene-2-carbonitrile
    • 3-Amino-6-chlor-1-benzothiophen-2-carbonitril
    • 3-amino-6-chloro-1-benzothiophene-2-carbonitrile
    • LogP
    • Benzo[b]thiophene-2-carbonitrile, 3-amino-6-chloro-
    • Inchi: 1S/C9H5ClN2S/c10-5-1-2-6-7(3-5)13-8(4-11)9(6)12/h1-3H,12H2
    • InChI Key: ZFSCIYGILBEMEI-UHFFFAOYSA-N
    • SMILES: C12=CC(Cl)=CC=C1C(N)=C(C#N)S2

Computed Properties

  • Exact Mass: 207.98635
  • Monoisotopic Mass: 207.986
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78A^2

Experimental Properties

  • Density: 1.5
  • Boiling Point: 428.4°C at 760 mmHg
  • Flash Point: 212.9°C
  • Refractive Index: 1.73
  • PSA: 49.81
  • pka: -1.51±0.10(Predicted)
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